4-{[(Cyclohexylamino)carbonyl]amino}butanoic acid

• IUPAC Name: 4-(cyclohexylcarbamoylamino)butanoic acid
• InChI: InChI=1S/C11H20N2O3/c14-10(15)7-4-8-12-11(16)13-9-5-2-1-3-6-9/h9H,1-8H2,(H,14,15)(H2,12,13,16)
• InChI Key: WSVFRGGLURJIMG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NCCCC(=O)O
• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• CAS No.: 511552-46-8

Description

4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}BUTANOIC ACID is an organic compound belonging to the class of gamma amino acids and derivatives. These compounds are characterized by having an amino group attached to the gamma carbon atom. The molecular formula of this compound is C₁₁H₂₀N₂O₃, and it has a molecular weight of 228.29 g/mol .

Scientific Research Applications

4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}BUTANOIC ACID has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic effects and interactions with biological targets.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

Target of Action

The primary target of 4-{[(Cyclohexylamino)carbonyl]amino}butanoic acid is Bifunctional Epoxide Hydrolase 2 . This enzyme plays a crucial role in the metabolism of endogenous chemical mediators and xenobiotics .

Mode of Action

It is known to interact with its target, bifunctional epoxide hydrolase 2 .

Future Directions

As for future directions, it’s hard to predict without specific information on the current uses and research surrounding this compound. Given its classification as a gamma amino acid derivative, it could potentially be explored in the field of biochemistry or pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of solvents such as dichloromethane or ethanol, and the process may be catalyzed by acids or bases to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}BUTANOIC ACID involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization, filtration, and purification to obtain the final product suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}BUTANOIC ACID undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of substituted amides and other derivatives.

Comparison with Similar Compounds

Similar Compounds

• 4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}PENTANOIC ACID
• 4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}HEXANOIC ACID
• 4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}HEPTANOIC ACID

Uniqueness

4-{[(CYCLOHEXYLAMINO)CARBONYL]AMINO}BUTANOIC ACID is unique due to its specific structure, which imparts distinct chemical and biological properties. Its gamma amino acid framework allows for unique interactions with biological targets, making it a valuable compound for research and industrial applications .

Synthesis routes and methods

Procedure details

To a cold solution of 4-aminobutyric acid (2.16 g, 21 mmol) and catalytic amount of DBU in 22 mL of 1.0 N NaOH, 2.5 g (20 mmol) of cyclohexyl isocyanate were added in one time. The mixture was strongly mixed at room temperature overnight. The reaction was then acidified with concentrated HCl. The formed white solid was collected by filtration. The mixture was purified by chromatography on a silica column (8×3 cm). Elution with a mixture 50:50:1 of hexane:ethyl acetate:acetic acid gave the pure targeted product. The resulting white crystal (3.46 g; yield: 76%) had a mp of 153.0-154.0° C. [M+H]+ 281.18.